![molecular formula C15H14Cl2N4O B2460062 N-(2,3-dichlorophenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide CAS No. 1396675-07-2](/img/structure/B2460062.png)
N-(2,3-dichlorophenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,3-dichlorophenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide, commonly known as DCPP, is a chemical compound that has been widely used in scientific research. It belongs to the class of pyridazine derivatives and has been studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
- N-(2,3-dichlorophenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide has shown promise as a potential anticancer agent. Researchers have investigated its ability to inhibit specific cancer cell lines, particularly in breast, lung, and colon cancers. Mechanistic studies suggest interference with cell cycle progression and induction of apoptosis .
- Inflammation plays a crucial role in various diseases. This compound has demonstrated anti-inflammatory effects by modulating key pathways, such as NF-κB and COX-2. It could be explored further for conditions like rheumatoid arthritis and inflammatory bowel diseases .
- Neurodegenerative disorders, including Alzheimer’s and Parkinson’s diseases, require effective therapeutic interventions. Preliminary studies indicate that N-(2,3-dichlorophenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide may protect neurons from oxidative stress and neurotoxicity. Its neuroprotective mechanisms warrant further investigation .
- Viral infections remain a global health concern. This compound has exhibited antiviral properties against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Researchers are exploring its potential as an adjunct therapy .
- The rise of antibiotic-resistant bacteria necessitates novel antimicrobial agents. N-(2,3-dichlorophenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide has demonstrated antibacterial activity against both Gram-positive and Gram-negative bacteria. Its mode of action involves disrupting bacterial cell membranes .
- Researchers use small molecules as probes to study biological processes. This compound’s unique structure and properties make it an interesting candidate for investigating cellular pathways, protein interactions, and receptor binding sites. Its fluorescent derivatives could serve as valuable tools in molecular biology research .
Anticancer Properties
Anti-inflammatory Activity
Neuroprotective Potential
Antiviral Activity
Antibacterial Effects
Potential as a Molecular Probe
properties
IUPAC Name |
N-(2,3-dichlorophenyl)-6-pyrrolidin-1-ylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl2N4O/c16-10-4-3-5-11(14(10)17)18-15(22)12-6-7-13(20-19-12)21-8-1-2-9-21/h3-7H,1-2,8-9H2,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGUVZVJUBUKCIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NN=C(C=C2)C(=O)NC3=C(C(=CC=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dichlorophenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.